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The table below summarizes common HPLC problems, their potential causes, and specific corrective actions

you can take.

Problem & Symptoms Potential Causes Corrective Actions & Solutions

| Pressure Abnormalities [1] [2] [3] • High pressure • Low pressure • Fluctuating pressure | • Clogged

frits/filters/column [1]. • Air bubbles in the system [1]. • Leaks in tubing, fittings, or pump seals [2]. •

Blocked tubing or injector [1]. | • Replace or clean inlet frits, in-line filters, and guard columns [1] [3]. •

Flush the column with a strong solvent (e.g., pure acetonitrile) [2]. • Degas mobile phases thoroughly and

purge the pump to remove air [1] [3]. • Inspect and tighten all fittings; replace worn pump seals [4] [2]. | |

Peak Shape Issues [1] [4] [3] • Peak tailing • Peak broadening • Peak splitting | • Column degradation or

void formation [4]. • Sample solvent too strong relative to the mobile phase [1] [4]. • Secondary

interactions with residual silanols on the stationary phase [4]. • Column overload with too much sample

[4]. | • Match the injection solvent strength to the mobile phase [1]. Ideally, inject in the mobile phase itself

[4]. • Use a highly deactivated column designed for peptides (e.g., with end-capping) [4]. • Consider

operating at a lower pH (e.g., with 0.1% TFA) to suppress silanol interactions [4]. • Reduce the sample

load or dilute the sample [4]. | | Baseline Disturbances [1] [2] [3] • High noise • Drifting baseline | •

Contaminated mobile phase or reagents [1] [3]. • Air bubbles in the detector flow cell [4]. • Old or

contaminated detector lamp [4] [2]. • Electrical interference [1]. | • Use fresh, high-purity, and filtered
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solvents and mobile phases [1] [3]. • Clean the detector flow cell [1]. • Replace the UV lamp if it is old or

defective [4] [2]. • Ensure the system is properly grounded [1]. | | Retention Time Shifts [4] [2] [3] •

Inconsistent elution times between runs | • Inconsistent mobile phase composition/pH [2]. • Column not

equilibrated [4]. • Temperature fluctuations [4] [3]. • Pump delivering inconsistent flow [3]. | • Prepare

mobile phase consistently and use it within a defined shelf-life [2] [3]. • Equilibrate column sufficiently

with mobile phase before runs (at least 10 column volumes) [4]. • Use a column oven to maintain a stable

temperature [4] [3]. • Check the pump for leaks and service if necessary [2] [3]. |

Systematic Diagnostic Approach

When a problem arises, a logical, step-by-step approach is more efficient than random checks. The following

workflow outlines a robust diagnostic strategy.

Start: Identify HPLC Symptom

Pressure Abnormalities? Peak Shape Issues? Baseline Problems? Retention Time Shifts?

Sub-problem: High, Low, or Fluctuating? Sub-problem: Tailing, Broadening, or Splitting? Sub-problem: Noise or Drift? Sub-problem: Gradual or Sudden?

Check: Filters, Frits, Column
for blockages or leaks

Check: Column condition,
Sample solvent compatibility,

and pH

Check: Mobile phase purity,
Detector flow cell and lamp

Check: Mobile phase consistency,
Column temperature, Pump flow

Click to download full resolution via product page
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Preventing problems is more efficient than fixing them. Implementing these routine practices can

significantly reduce instrument downtime.

Filter and Degas: Always filter your samples through a 0.22 μm or 0.45 μm membrane and degas
all mobile phases to prevent blockages and baseline noise [1] [3].

Use a Guard Column: A guard column is an inexpensive insurance policy. It protects the expensive
analytical column from contaminants and extends its life [3].

Maintain Column Health: Flush your column regularly with a strong solvent to remove accumulated
impurities. Always follow the manufacturer's storage instructions [5].

Standardize Mobile Phases: Prepare mobile phases consistently and label them with the
preparation date. Avoid using mobile phases (especially aqueous buffers) for extended periods, as

microbial growth or evaporation can alter composition [3].
Keep a Logbook: Document all issues, maintenance actions, and column performance. This history

is invaluable for identifying recurring problems and understanding the system's behavior [1].

Frequently Asked Questions (FAQs)

Q1: My peaks for cyclo(Ser-Tyr) are tailing badly. What should I check first? A1: First, check the

compatibility of your sample solvent with the mobile phase. The sample should ideally be dissolved in the

mobile phase or a weaker solvent. If the solvent is too strong, it can cause peak distortion. Second, consider

that peptide amino groups can interact with residual silanols on the C18 silica surface. Using a mobile phase

with 0.1% Trifluoroacetic Acid (TFA) can protonate silanols and improve peak shape [4].

Q2: How can I prevent air bubbles in my HPLC system? A2: Ensure mobile phases are thoroughly

degassed, preferably using an inline degasser. Regularly purge the pump and always prime the system after

changing solvents. Inspecting connections for leaks that might introduce air is also good practice [1] [2].

Q3: When should I call for professional service instead of troubleshooting myself? A3: If you have

followed systematic troubleshooting and the problem persists, or if you are dealing with complex internal

issues with the pump, autosampler, or detector electronics, it is time to contact a professional service

technician. If you are unsure about any procedure described in the manual, it is safer to seek expert help to

avoid causing accidental damage [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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